Cas no 2241141-39-7 (4-(propan-2-yl)pyrimidin-5-amine hydrochloride)

• Product Name: 4-(propan-2-yl)pyrimidin-5-amine hydrochloride
• CAS No: 2241141-39-7
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 5174679
• Update Time: 2025-10-30

4-(propan-2-yl)pyrimidin-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)pyrimidin-5-amine hydrochloride

• Inchi： 1S/C7H11N3.ClH/c1-5(2)7-6(8)3-9-4-10-7;/h3-5H,8H2,1-2H3;1H
• InChI Key： GPSZTCAUODQYNS-UHFFFAOYSA-N
• SMILES： C(C1=NC=NC=C1N)(C)C.Cl

Additional information on 4-(propan-2-yl)pyrimidin-5-amine hydrochloride

Introduction to 4-(propan-2-yl)pyrimidin-5-amine hydrochloride (CAS No. 2241141-39-7) in Modern Chemical and Pharmaceutical Research

4-(propan-2-yl)pyrimidin-5-amine hydrochloride, identified by the CAS number 2241141-39-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The structural motif of pyrimidines is closely mimicked by many natural nucleic acid bases, making them pivotal in medicinal chemistry for designing molecules that interact with biological targets.

The hydrochloride salt form of 4-(propan-2-yl)pyrimidin-5-amine enhances its solubility in aqueous solutions, a critical factor for pharmaceutical formulations. This solubility advantage facilitates its use in various biochemical assays and drug delivery systems. The compound’s amine functionality at the 5-position and the propyl group at the 4-position contribute to its unique chemical properties, enabling interactions with biological receptors and enzymes. These structural features make it a valuable scaffold for further derivatization, allowing researchers to fine-tune its pharmacological profile.

In recent years, there has been growing interest in pyrimidine derivatives as therapeutic agents. Studies have highlighted their potential in treating a range of diseases, including cancer, infectious disorders, and inflammatory conditions. The amine group in 4-(propan-2-yl)pyrimidin-5-amine hydrochloride serves as a key pharmacophore, enabling hydrogen bonding interactions with biological targets. This property is particularly useful in designing small-molecule inhibitors that disrupt disease-causing pathways.

One of the most compelling areas of research involving 4-(propan-2-yl)pyrimidin-5-amine hydrochloride is its application in oncology. Pyrimidine-based compounds have shown promise as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in cancer cells. Preclinical studies have demonstrated that derivatives of this compound can inhibit the activity of aberrant signaling pathways involved in tumor growth and metastasis. The propyl group at the 4-position appears to modulate binding affinity and selectivity, making it an attractive candidate for further development into an anticancer drug.

Moreover, the compound has been investigated for its antimicrobial properties. Resistance to conventional antibiotics poses a significant global health challenge, prompting research into novel antimicrobial agents. Pyrimidine derivatives have exhibited activity against Gram-positive and Gram-negative bacteria, as well as fungi. The structural versatility of 4-(propan-2-yl)pyrimidin-5-amine hydrochloride allows chemists to modify its core scaffold to enhance efficacy against resistant strains while minimizing toxicity to host cells.

The synthesis of 4-(propan-2-yl)pyrimidin-5-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in its preparation. These methods highlight the intersection of organic chemistry and medicinal chemistry, where precision is paramount for producing compounds with desired biological activities.

Recent advancements in computational chemistry have further accelerated the discovery process for pyrimidine-based drugs like 4-(propan-2-yl)pyrimidin-5-amine hydrochloride. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. This approach not only saves time but also reduces the environmental impact associated with traditional drug discovery methods. By leveraging computational tools, scientists can rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The pharmacokinetic profile of 4-(propan-2-yl)pyrimidin-5-amine hydrochloride is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical utility. Preliminary studies suggest that this compound exhibits moderate bioavailability and a reasonable half-life, making it suitable for repeated dosing regimens. However, further research is needed to fully elucidate its metabolic pathways and potential side effects.

In conclusion,4-(propan-2-y l)pyrimidin -5-am ine hydroch lor ide (CAS No. 2241141 -39 -7 ) represents a promising candidate for therapeutic applications across multiple disease areas . Its unique structural features , coupled with recent advancements i n synthetic an d computational chemis try , position it as a valuable scaffold f or future drug development . As researc h continues t o uncover new biological targets an d optimize synthetic routes , this compoun d is poised t o play a significant role i n next-generation pharmaceuticals .